Cas no 1896926-29-6 (4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde)

• Product Name: 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde
• CAS No: 1896926-29-6
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD34575180
• CID: 5463662
• PubChem ID: 117273413
• Update Time: 2025-06-10

4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde
• Z2732485756
• 1H-Indene-5-carboxaldehyde, 4-fluoro-2,3-dihydro-

• MDL： MFCD34575180
• Inchi： 1S/C10H9FO/c11-10-8(6-12)5-4-7-2-1-3-9(7)10/h4-6H,1-3H2
• InChI Key： JVIUEHATKNROIU-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC2=C1CCC2

Computed Properties

• Exact Mass: 164.063743068 g/mol
• Monoisotopic Mass: 164.063743068 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 164.18
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 262.8±40.0 °C(Predicted)

Additional information on 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde

Recent Advances in the Study of 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde (CAS: 1896926-29-6)

The compound 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde (CAS: 1896926-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoro-substituted indene scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

One of the key advancements in the study of 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde is its role as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, leveraging modern techniques such as flow chemistry and catalytic asymmetric synthesis. These methods not only improve the efficiency of production but also reduce the environmental impact, aligning with the principles of green chemistry.

In addition to its synthetic utility, recent pharmacological studies have highlighted the compound's potential as a lead structure for drug development. For instance, in vitro and in vivo experiments have demonstrated its efficacy in modulating specific signaling pathways involved in inflammation and cancer progression. The fluoro-substitution at the 4-position has been found to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further preclinical evaluation.

Furthermore, computational modeling and molecular docking studies have provided insights into the interactions between 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde and its biological targets. These studies have identified key binding motifs and pharmacophores, which are crucial for the design of next-generation derivatives with improved potency and selectivity. Such findings underscore the importance of integrating computational and experimental approaches in modern drug discovery.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as toxicity, pharmacokinetics, and formulation stability need to be addressed through systematic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde-based therapeutics.

In conclusion, the recent research on 4-fluoro-2,3-dihydro-1H-indene-5-carbaldehyde (CAS: 1896926-29-6) underscores its significance as a multifunctional molecule in chemical biology and pharmaceutical sciences. Continued exploration of its synthetic and pharmacological properties holds great promise for the discovery of novel therapeutic agents. Future studies should focus on expanding its applications, optimizing its drug-like properties, and addressing the remaining challenges to bring this compound closer to clinical use.